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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common artifacts encountered during computed tomography (CT) imaging

of basal ganglia calcification.

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts observed in CT imaging of basal ganglia calcification?

A1: The most prevalent artifacts are beam hardening artifacts, which manifest in two primary

ways:

Streaking Artifacts: Dark and bright streaks appearing between dense structures, such as

calcifications or bone. In the context of basal ganglia calcification, these streaks can obscure

the surrounding brain parenchyma.[1][2]

Cupping Artifacts: A false decrease in the CT number (Hounsfield Units) in the center of a

uniform object, making it appear less dense. This can lead to an inaccurate assessment of

the calcification's density.[1][2]

Q2: What causes beam hardening artifacts in this context?

A2: CT scanners use a polychromatic X-ray beam, meaning it consists of photons with a range

of energies. As the beam passes through dense material like a calcification, the lower-energy
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photons are preferentially absorbed. This results in a "harder" beam with a higher average

energy. The CT scanner's reconstruction algorithm assumes a monochromatic beam, leading

to inaccuracies in the calculated attenuation and the manifestation of artifacts.[1][2][3]

Q3: Can these artifacts be mistaken for pathology?

A3: Yes, streaking artifacts, particularly in the posterior fossa near the dense petrous bones,

can sometimes mimic or obscure underlying pathology such as hemorrhage or subtle ischemic

changes.[2] It is crucial to recognize and mitigate these artifacts for an accurate diagnosis.

Q4: How can I differentiate between a small hemorrhage and a calcification, as both appear

hyperdense on CT?

A4: Dual-energy CT (DECT) is a valuable tool for this purpose. By acquiring data at two

different energy levels, DECT can differentiate materials based on their atomic number.

Calcium and iron (in blood) have different energy-dependent attenuation profiles, allowing for

their separation using material decomposition algorithms.[4][5] DECT can generate "virtual

non-calcium" images, where the signal from calcium is suppressed, making it easier to identify

hemorrhage.[4]

Troubleshooting Guides
Issue 1: Prominent streaking artifacts obscuring the
tissue adjacent to the basal ganglia calcifications.
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Potential Cause Troubleshooting Step Expected Outcome

Beam Hardening

Increase Tube Voltage (kVp): A

higher kVp results in a more

penetrating X-ray beam, which

is less susceptible to beam

hardening.[1]

Reduction in the severity of

dark and bright streaks.

Utilize Dual-Energy CT

(DECT): Acquire scans at two

different energy levels.

Reconstruct virtual

monochromatic images at

higher energy levels (e.g., 75

keV or higher for the posterior

fossa) to reduce beam

hardening artifacts.[6][7]

Improved visualization of

structures adjacent to

calcifications with reduced

streaking.

Employ Iterative

Reconstruction (IR) Algorithms:

These advanced

reconstruction methods can

model the physics of the X-ray

beam and noise statistics more

accurately than traditional

filtered back projection (FBP),

leading to a reduction in

artifacts.[1][8]

Smoother image with fewer

streaks and improved soft-

tissue definition.

Use Metal Artifact Reduction

(MAR) Algorithms: Although

designed for metallic implants,

these algorithms can also be

effective in reducing artifacts

from dense calcifications.[1][9]

Significant reduction in

streaking artifacts, improving

the diagnostic quality of the

images.

Issue 2: Inaccurate Hounsfield Unit (HU) measurements
of the calcifications due to cupping artifacts.
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Potential Cause Troubleshooting Step Expected Outcome

Beam Hardening

Apply Vendor-Specific Beam

Hardening Correction: Modern

CT scanners have built-in

correction algorithms. Ensure

these are enabled and

properly calibrated.[1][2]

More uniform HU values

across the calcification,

providing a more accurate

density measurement.

Utilize Iterative Reconstruction

(IR): IR algorithms can help to

correct for the non-linear

effects of beam hardening,

leading to more accurate HU

values.[10]

Improved accuracy and

consistency of HU

measurements.

Quantitative Data Summary
The following table summarizes the quantitative impact of various artifact reduction techniques.

The values are indicative and can vary based on the scanner, patient anatomy, and the size

and density of the calcifications.
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Technique Parameter
Quantitative Impact

on Artifacts
Reference

Iterative

Reconstruction (IR)
Strength Level

Can reduce image

noise by 11-55%

depending on the

level used. A 24%

dose reduction can be

achieved with no loss

of sharpness.

[8][10]

Dual-Energy CT

(DECT)

Virtual Monochromatic

Energy

Reconstruction at 75

keV can reduce beam

hardening artifacts in

the posterior fossa.

[6]

Metal Artifact

Reduction (MAR)

Algorithm Type (e.g.,

SEMAR, Smart-MAR,

iMAR, OMAR)

Can reduce the

average absolute

error in HU by 3.3% to

28.8%, depending on

the algorithm and the

implant/calcification

characteristics.

[9][11]

Experimental Protocols
Protocol 1: Dual-Energy CT (DECT) for Artifact
Reduction and Material Differentiation

Patient Positioning: Position the patient's head in the gantry, ensuring it is as close to the

isocenter as possible to minimize off-axis artifacts.

Scan Acquisition:

Perform a scout/topogram image for planning.

Acquire a dual-energy scan of the head. Typical kVp settings are 80/140 kVp or 100/150

kVp, depending on the scanner manufacturer.
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Image Reconstruction:

Reconstruct standard weighted-average images (often at a simulated 120 kVp).

Generate virtual monochromatic images (VMI). For beam hardening reduction, reconstruct

VMIs at higher energy levels (e.g., 75-120 keV).[7]

Generate material decomposition images, including virtual non-calcium (VNCa) and

calcium overlay images, to differentiate between hemorrhage and calcification.[4]

Image Analysis:

Review the high-keV VMIs for reduced streaking and cupping artifacts around the basal

ganglia calcifications.

Analyze the VNCa images to confirm or exclude the presence of hemorrhage.

Protocol 2: Iterative Reconstruction (IR) for Artifact
Reduction

Patient Positioning and Scan Acquisition: Follow standard head CT protocols for patient

positioning and acquisition parameters (e.g., kVp, mAs).

Image Reconstruction:

Select an iterative reconstruction algorithm available on your scanner (e.g., SAFIRE,

iDose, ASiR, VEO, ADMIRE).[12]

Choose an appropriate IR strength level. Higher levels generally provide more noise and

artifact reduction but may result in an overly smooth or "plastic-like" image appearance. A

moderate strength level is often a good starting point. For example, with SAFIRE, strength

level 4 has been shown to be effective.[8]

Use a medium smooth convolution kernel (e.g., J30 for IR, equivalent to H30s for FBP).

[10]

Reconstruct images at the desired slice thickness.
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Image Analysis:

Compare the IR images to standard FBP reconstructions to appreciate the reduction in

noise and artifacts.

Assess the soft tissue detail around the calcifications, which should be improved in the IR

images.
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Caption: Workflow for identifying and troubleshooting artifacts in CT imaging.

Caption: The mechanism of beam hardening artifact formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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